Dimethyl 4,4-dimethylcyclohexane-1,1-dicarboxylate
Cat. No. B8514107
M. Wt: 228.28 g/mol
InChI Key: KOKXTFSZCRDWND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07332485B2
Procedure details
A solution of methyl 4,4-dimethyl-cyclohexane carboxylic acid (7.17 g, 42.2 mmol) in THF (15 mL) was added dropwise to a solution of lithium diisopropylamine (6.84 g, 63.3 mmol) in THF (60 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (6.0 g, 63.3 nmol) in THF (15 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (150 mL) and the aqueous residue was extracted with EtOAc (100 mL×5). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a clear colorless liquid (5.23 g, 54%). MH+229.
Quantity
7.17 g
Type
reactant
Reaction Step One
Name
Yield
54%
Identifiers
|
REACTION_CXSMILES
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C[C:2]1([C:10]([OH:12])=[O:11])[CH2:7][CH2:6][C:5]([CH3:9])([CH3:8])[CH2:4][CH2:3]1.[CH:13](NC(C)C)(C)C.[Li].[CH3:21][O:22][C:23](Cl)=[O:24]>C1COCC1>[CH3:8][C:5]1([CH3:9])[CH2:6][CH2:7][C:2]([C:10]([O:12][CH3:13])=[O:11])([C:23]([O:22][CH3:21])=[O:24])[CH2:3][CH2:4]1 |f:1.2,^1:19|
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Inputs
Step One
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Name
|
|
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Quantity
|
7.17 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CCC(CC1)(C)C)C(=O)O
|
|
Name
|
|
|
Quantity
|
6.84 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)NC(C)C.[Li]
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
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Name
|
|
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Quantity
|
6 g
|
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Type
|
reactant
|
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Smiles
|
COC(=O)Cl
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Name
|
|
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Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
After stirring for 1 h at the same temperature
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (150 mL)
|
|
Duration
|
18 h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the aqueous residue was extracted with EtOAc (100 mL×5)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the solvent
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
under reduced pressure, purification by flash column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CCC(CC1)(C(=O)OC)C(=O)OC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.23 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 3.61927e+07% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
